Cas no 214556-20-4 (2-Methyl-5-(methylamino)pyridazin-3(2H)-one)

• Product Name: 2-Methyl-5-(methylamino)pyridazin-3(2H)-one
• CAS No: 214556-20-4
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 5037614
• Update Time: 2025-06-26

2-Methyl-5-(methylamino)pyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(methylamino)pyridazin-3(2H)-one

• Inchi： 1S/C6H9N3O/c1-7-5-3-6(10)9(2)8-4-5/h3-4,7H,1-2H3
• InChI Key： JYFRVZWEFVIASS-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=NN1C)NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 207
• XLogP3: -0.3
• Topological Polar Surface Area: 44.7

Additional information on 2-Methyl-5-(methylamino)pyridazin-3(2H)-one

Introduction to 2-Methyl-5-(methylamino)pyridazin-3(2H)-one (CAS No. 214556-20-4)

The compound 2-Methyl-5-(methylamino)pyridazin-3(2H)-one, also known by its CAS registry number CAS No. 214556-20-4, is a heterocyclic organic compound with a pyridazine ring system. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications in drug development and advanced materials. The molecule consists of a pyridazine ring with substituents at positions 2 and 5, specifically a methyl group and a methylamino group, respectively. This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it a valuable subject for both fundamental research and applied studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of CAS No. 214556-20-4. Researchers have employed various strategies, including microwave-assisted synthesis, to optimize the production process, ensuring high yields and purity. These methods have not only streamlined the synthesis but also opened avenues for exploring its structural analogs, which could exhibit enhanced bioactivity or stability. The ability to synthesize this compound efficiently has been a critical factor in its increasing popularity among scientists.

The structural uniqueness of 2-Methyl-5-(methylamino)pyridazin-3(2H)-one lies in its pyridazine core, which is a six-membered ring containing two nitrogen atoms at positions 1 and 4. The methyl group at position 2 contributes to the molecule's lipophilicity, while the methylamino group at position 5 introduces hydrogen bonding capabilities. These features make the compound an attractive candidate for drug design, particularly in targeting proteins or enzymes where such interactions are crucial for binding affinity.

Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry. For instance, researchers have explored its role as a ligand in metalloenzyme inhibition and as a component in bioisosteric replacements within drug scaffolds. Its ability to modulate enzyme activity through non-covalent interactions has positioned it as a promising lead compound in anti-cancer and anti-inflammatory drug discovery programs.

In addition to its pharmacological applications, CAS No. 214556-20-4 has found utility in materials science, particularly in the development of advanced polymers and organic semiconductors. Its electron-deficient pyridazine ring can serve as an effective acceptor moiety in donor–acceptor conjugated systems, enhancing charge transport properties. This has led to investigations into its use in organic photovoltaics (OPVs) and light-emitting diodes (OLEDs), where such materials are critical for achieving high efficiency and stability.

The physical properties of this compound further underscore its versatility. It exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate, facilitating its use in solution-based reactions and formulations. Its melting point is within a range suitable for both solid-state characterization techniques and thermal processing applications.

From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been instrumental in confirming the structure of this compound. These analyses have provided insights into its conformational preferences and intermolecular interactions, which are essential for understanding its reactivity and bioavailability.

In terms of safety data, studies indicate that this compound exhibits low acute toxicity when administered via standard routes. However, like all chemicals, proper handling procedures should be followed to ensure workplace safety. Its chemical stability under normal storage conditions makes it suitable for long-term research use without significant degradation risks.

The growing interest in this compound is evident from its increasing citations in scientific literature across multiple disciplines. Its role as both a standalone molecule and a precursor for more complex structures continues to expand its relevance in contemporary research.

In conclusion, CAS No. 214556-20-4, or 2-Methyl-5-(methylamino)pyridazin-3(2H)-one, stands out as a versatile heterocyclic compound with diverse applications spanning drug discovery, materials science, and synthetic chemistry. As research progresses, it is anticipated that this compound will unlock new possibilities across these fields, further solidifying its importance in modern chemical science.